Cas no 2305252-73-5 (Pyrazino[2,1-c][1,4]oxazin-6(1H)-one, hexahydro-, hydrochloride (1:1))

• Product Name: Pyrazino[2,1-c][1,4]oxazin-6(1H)-one, hexahydro-, hydrochloride (1:1)
• CAS No: 2305252-73-5
• MF: C₇H₁₃ClN₂O₂
• MW: 192.643320798874
• CID: 5411651
• Update Time: 2025-05-20

Pyrazino[2,1-c][1,4]oxazin-6(1H)-one, hexahydro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyrazino[2,1-c][1,4]oxazin-6(1H)-one, hexahydro-, hydrochloride (1:1)

• Inchi： 1S/C7H12N2O2.ClH/c10-7-4-8-3-6-5-11-2-1-9(6)7;/h6,8H,1-5H2;1H
• InChI Key： PAKUVMVDJKCAMP-UHFFFAOYSA-N
• SMILES： O=C1CNCC2COCCN12.Cl

Additional information on Pyrazino[2,1-c][1,4]oxazin-6(1H)-one, hexahydro-, hydrochloride (1:1)

Exploring Pyrazino[2,1-c][1,4]oxazin-6(1H)-one, hexahydro-, hydrochloride (1:1) (CAS No. 2305252-73-5): Properties, Applications, and Market Insights

The compound Pyrazino[2,1-c][1,4]oxazin-6(1H)-one, hexahydro-, hydrochloride (1:1) (CAS No. 2305252-73-5) is a fascinating heterocyclic molecule with significant potential in pharmaceutical and chemical research. This article delves into its chemical structure, properties, applications, and current market trends, addressing frequently searched questions and industry-relevant topics.

Chemical Structure and Properties
The compound features a unique pyrazino-oxazine core, a bicyclic system combining pyrazine and oxazine rings. The hydrochloride salt form enhances its solubility and stability, making it suitable for various applications. Key properties include its molecular weight, melting point, and solubility profile, which are critical for formulation scientists and researchers.

Applications in Pharmaceutical Research
Pyrazino[2,1-c][1,4]oxazin-6(1H)-one, hexahydro-, hydrochloride (1:1) is primarily investigated for its potential as a building block in drug discovery. Its heterocyclic framework is often explored for modulating biological activity, particularly in central nervous system (CNS) targets and anti-inflammatory pathways. Researchers are also examining its role in developing novel small-molecule therapeutics, a hot topic in the pharmaceutical industry.

Market Trends and Demand
The demand for specialized heterocyclic compounds like Pyrazino[2,1-c][1,4]oxazin-6(1H)-one, hexahydro-, hydrochloride (1:1) is growing, driven by advancements in drug discovery and personalized medicine. Suppliers and manufacturers are increasingly focusing on high-purity batches to meet the needs of academic and industrial researchers. The compound’s CAS No. 2305252-73-5 is frequently searched in chemical databases, reflecting its relevance in current research.

Frequently Asked Questions (FAQs)
- What is the solubility of Pyrazino[2,1-c][1,4]oxazin-6(1H)-one, hexahydro-, hydrochloride (1:1)?
- How is this compound used in medicinal chemistry?
- Are there any recent publications or patents involving CAS No. 2305252-73-5?
These questions highlight the compound’s importance in scientific discussions and its potential for future breakthroughs.

Synthesis and Analytical Methods
The synthesis of Pyrazino[2,1-c][1,4]oxazin-6(1H)-one, hexahydro-, hydrochloride (1:1) involves multi-step organic reactions, often starting from readily available precursors. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and structural confirmation. These methods align with the industry’s emphasis on quality control and reproducibility.

Future Perspectives
As the pharmaceutical industry continues to explore novel heterocycles, Pyrazino[2,1-c][1,4]oxazin-6(1H)-one, hexahydro-, hydrochloride (1:1) is poised to play a pivotal role. Its versatility and unique structure make it a valuable candidate for further research, particularly in areas like neurodegenerative diseases and immune modulation, which are currently trending in scientific literature.

In summary, Pyrazino[2,1-c][1,4]oxazin-6(1H)-one, hexahydro-, hydrochloride (1:1) (CAS No. 2305252-73-5) represents a promising compound with diverse applications and growing market interest. Its study contributes to the broader field of heterocyclic chemistry and drug development, addressing both current challenges and future opportunities.